Cas no 623572-49-6 (ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate)

Ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate is a fluorinated acrylate derivative characterized by its cyano and difluorophenyl functional groups. This compound exhibits notable reactivity due to the electron-withdrawing effects of the cyano and fluorine substituents, making it a valuable intermediate in organic synthesis, particularly for constructing conjugated systems or heterocyclic frameworks. The presence of fluorine enhances its stability and influences its physicochemical properties, such as lipophilicity and metabolic resistance. Its α,β-unsaturated ester moiety allows for Michael additions or cycloaddition reactions, while the difluorophenyl group may contribute to bioactivity in agrochemical or pharmaceutical applications. The compound is typically handled under inert conditions due to its potential sensitivity to moisture or polymerization.

ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate structure

623572-49-6 structure

Product Name:ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate

CAS No:623572-49-6

MF:C₁₂H₉F₂NO₂

MW:237.202170133591

CID:3159510

PubChem ID:19576683

Update Time:2025-11-02

ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

- ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate
- 2-Propenoic acid, 2-cyano-3-(3,5-difluorophenyl)-, ethyl ester
- ethyl (2E)-3-(3,5-difluorophenyl)-2-cyanoprop-2-enoate
- Ethyl 2-cyano-3-(3,5-difluorophenyl)acrylate
- ethyl (E)-2-cyano-3-(3,5-difluorophenyl)prop-2-enoate
- 623572-49-6
- STK351273
- AKOS000314029
- ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)prop-2-enoate
- Inchi： 1S/C12H9F2NO2/c1-2-17-12(16)9(7-15)3-8-4-10(13)6-11(14)5-8/h3-6H,2H2,1H3/b9-3+
- InChI Key： SICPPWAROVOJSN-YCRREMRBSA-N
- SMILES： FC1C=C(C=C(C=1)/C=C(\C#N)/C(=O)OCC)F

Computed Properties

Exact Mass: 237.06013485Da
Monoisotopic Mass: 237.06013485Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 50.1Å²

ethyl (2E)-2-cyano-3-(3,5-difluorophenyl)acrylate Pricemore >>

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